Cas no 2384-73-8 (1-Hepten-3-yne)

• Product Name: 1-Hepten-3-yne
• CAS No: 2384-73-8
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 254266
• PubChem ID: 520073
• Update Time: 2025-04-19

1-Hepten-3-yne Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-yne
• AC1LATN8
• AG-E-70114
• CTK1A1711
• FT-0691066
• Hept-1-en-3-in
• Hepten-(1)-in-(3)
• KB-12271
• Propyl-vinyl-acetylen
• NKFFXBOEFRCFFG-UHFFFAOYSA-N
• AKOS006274823
• hept-1-en-3-yne
• 2384-73-8
• DTXSID80334239

• Inchi： 1S/C7H10/c1-3-5-7-6-4-2/h3H,1,4,6H2,2H3
• InChI Key： NKFFXBOEFRCFFG-UHFFFAOYSA-N
• SMILES： C(C)CC#CC=C

Computed Properties

• Exact Mass: 94.0783
• Monoisotopic Mass: 94.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,763 g/cm3
• Boiling Point: 109°C
• Flash Point: 8.2 °C
• Refractive Index: 1.4520
• PSA: 0
• LogP: 1.97590